Cas no 2320685-30-9 (3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione)

3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione is a specialized heterocyclic compound featuring a thiazolidine-2,4-dione core linked to a piperidine moiety via a sulfonyl bridge. Its structural complexity offers potential as an intermediate in pharmaceutical synthesis, particularly for targeting metabolic and inflammatory pathways. The presence of the 3-chloro-4-methylphenyl group enhances lipophilicity, potentially improving membrane permeability. The thiazolidine-2,4-dione unit is known for its role in modulating PPAR-γ activity, suggesting applications in metabolic disorder research. This compound’s well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies in drug discovery. High purity and stability under standard conditions further support its utility in experimental and industrial settings.

3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione structure

2320685-30-9 structure

Product Name:3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione

CAS No:2320685-30-9

MF:C₁₅H₁₇ClN₂O₄S₂

MW:388.889480352402

CID:5829963

PubChem ID:121157185

Update Time:2025-05-28

3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 2320685-30-9
- AKOS032698415
- F6474-2429
- 3-[1-(3-chloro-4-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione
- 3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione
- 3-(1-((3-chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione
- 3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione
- Inchi： 1S/C15H17ClN2O4S2/c1-10-2-3-12(8-13(10)16)24(21,22)17-6-4-11(5-7-17)18-14(19)9-23-15(18)20/h2-3,8,11H,4-7,9H2,1H3
- InChI Key： LMQROTGNWYNTGT-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=CC(=C1)S(N1CCC(CC1)N1C(=O)SCC1=O)(=O)=O

Computed Properties

Exact Mass: 388.0318271g/mol
Monoisotopic Mass: 388.0318271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 614
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 108Å²

3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6474-2429-2μmol	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	2μl	$57.0	2023-05-13
Life Chemicals	F6474-2429-5μmol	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	5μl	$63.0	2023-05-13
Life Chemicals	F6474-2429-10μmol	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	10μl	$69.0	2023-05-13
Life Chemicals	F6474-2429-20μmol	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	20μl	$79.0	2023-05-13
Life Chemicals	F6474-2429-1mg	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	1mg	$54.0	2023-05-13
Life Chemicals	F6474-2429-2mg	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	2mg	$59.0	2023-05-13
Life Chemicals	F6474-2429-3mg	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	3mg	$63.0	2023-05-13
Life Chemicals	F6474-2429-4mg	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	4mg	$66.0	2023-05-13
Life Chemicals	F6474-2429-5mg	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	5mg	$69.0	2023-05-13
Life Chemicals	F6474-2429-10mg	3-[1-(3-chloro-4-methylbenzenesulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione	2320685-30-9	90%+	10mg	$79.0	2023-05-13

3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione Related Literature

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Additional information on 3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione

Comprehensive Overview of 3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione (CAS No. 2320685-30-9)

In the realm of pharmaceutical and organic chemistry, 3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione (CAS No. 2320685-30-9) has emerged as a compound of significant interest. This molecule, characterized by its thiazolidine-2,4-dione core and sulfonylpiperidine moiety, is frequently studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The compound's CAS No. 2320685-30-9 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Its long chemical name may appear daunting, but each segment—3-Chloro-4-methylphenyl, sulfonyl, piperidin-4-yl, and thiazolidine-2,4-dione—plays a critical role in defining its properties. For instance, the thiazolidine-2,4-dione group is known for its relevance in metabolic regulation, making this compound a candidate for research in diabetes and related metabolic disorders.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in compounds like 3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione. Scientists leverage machine learning algorithms to predict its interactions with biological targets, accelerating the identification of potential drug candidates. This aligns with the growing demand for precision medicine and targeted therapies, where such molecules could play a pivotal role.

From a synthetic chemistry perspective, the compound's sulfonyl and piperidine functionalities are noteworthy. The sulfonyl group enhances stability and bioavailability, while the piperidine ring contributes to conformational flexibility. These features are often explored in the context of central nervous system (CNS) drug development, where molecular rigidity and lipophilicity are key considerations.

Environmental and green chemistry principles also come into play when discussing CAS No. 2320685-30-9. Researchers are increasingly focused on sustainable synthesis methods to produce such compounds with minimal waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing.

In summary, 3-(1-((3-Chloro-4-methylphenyl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione represents a fascinating intersection of medicinal chemistry, computational biology, and sustainable science. Its unique structure and potential applications make it a subject of ongoing research, particularly in the era of AI-augmented drug design and personalized healthcare.